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Compound of Interest

Compound Name: 4-Bromo-1-indanone

Cat. No.: B057769

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential, immediate safety
and logistical information for the operational use and disposal of 4-Bromo-1-indanone, a
common intermediate in organic synthesis. Adherence to these procedures is critical to ensure
personal safety and environmental compliance.

Hazard ldentification and Personal Protective Equipment (PPE)

4-Bromo-1-indanone is classified as a hazardous substance that can cause skin and serious
eye irritation.[1][2] Therefore, a stringent personal protective equipment (PPE) protocol is
mandatory.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles and Face
Shield

Goggles should provide a
complete seal around the
eyes. A face shield must be
worn over goggles to protect
against potential splashes,
especially when handling

larger quantities or solutions.

[1]2]

Hands

Chemical-resistant gloves
(e.g., Nitrile)

Inspect gloves for any signs of
degradation or perforation
before use. Change gloves
immediately if they become
contaminated. For prolonged
contact, consider double-

gloving.

Body

Chemical-resistant Laboratory
Coat

A fully buttoned, long-sleeved
lab coat is required to protect
skin and clothing from potential

contamination.

Respiratory

NIOSH-approved Respirator

A respirator may be necessary
if handling large quantities of
the powder outside of a
certified chemical fume hood
or if dust generation is

unavoidable.[3]

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:
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Ventilation: All handling of solid 4-Bromo-1-indanone should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.[1][2]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.[2]

Spill Kit: Have a chemical spill kit readily available that is appropriate for solid organic
compounds.

. Weighing and Transfer:

Avoid Dust Formation: Handle 4-Bromo-1-indanone carefully to avoid the generation of
dust.[2]

Weighing Procedure:

o Tare a sealed container (e.g., a vial with a lid) on a balance located within the fume hood
or in close proximity.

o Inside the fume hood, carefully transfer the desired amount of 4-Bromo-1-indanone into
the tared container.

o Securely close the container before removing it from the fume hood for re-weighing.

Dissolving: When preparing solutions, slowly add the solid 4-Bromo-1-indanone to the
solvent to prevent splashing.

. Reaction Setup and Monitoring:
Glassware: Use clean, dry glassware and ensure all connections are secure.
Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

Labeling: Clearly label all vessels containing 4-Bromo-1-indanone with its name and any
associated hazards.

. Post-Handling Decontamination:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b057769?utm_src=pdf-body
https://www.echemi.com/sds/4-bromo-1-indanone-pd180727111473.html
https://www.fishersci.com/store/msds?partNumber=AAH5693706&productDescription=4-BROMO-1-INDANONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5693706&productDescription=4-BROMO-1-INDANONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b057769?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5693706&productDescription=4-BROMO-1-INDANONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b057769?utm_src=pdf-body
https://www.benchchem.com/product/b057769?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5693706&productDescription=4-BROMO-1-INDANONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b057769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Work Surfaces: Thoroughly clean and decontaminate all work surfaces after handling is
complete.

o Equipment: Decontaminate any non-disposable equipment used during the process.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan: Managing 4-Bromo-1-indanone
Waste

As a halogenated organic compound, 4-Bromo-1-indanone and any materials contaminated
with it must be disposed of as hazardous waste. Improper disposal can lead to environmental
contamination and regulatory non-compliance.

1. Waste Segregation:

o Halogenated Organic Waste: All waste containing 4-Bromo-1-indanone, including unused
product, contaminated consumables (e.g., pipette tips, weighing boats, gloves), and
solutions, must be collected in a dedicated and clearly labeled hazardous waste container
designated for "Halogenated Organic Waste."

¢ Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams, as this
can complicate and increase the cost of disposal.

2. Container Management:

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "4-Bromo-1-indanone," and an indication of its hazards (e.g., "lrritant™).

o Closure: Keep the waste container securely closed at all times, except when adding waste.
3. Spill Management:
e Minor Spills:

o Ensure proper PPE is worn.
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o Cover the spill with an inert absorbent material (e.g., vermiculite, sand).
o Carefully sweep the absorbed material into a designated hazardous waste container.[4]
o Decontaminate the spill area.
e Major Spills:
o Evacuate the immediate area.
o Alert your institution's Environmental Health and Safety (EHS) department.
o Prevent entry into the contaminated area.
4. Final Disposal:

« Institutional Procedures: Follow your institution's specific procedures for the pickup and
disposal of hazardous chemical waste. Contact your EHS office to arrange for collection.

Quantitative Data Summary

Parameter Value Reference
CAS Number 15115-60-3 2]
Molecular Formula CoH7BrO

Molecular Weight 211.06 g/mol

Appearance Brown solid [1]

Melting Point 95-99 °C [1]
Occupational Exposure Limits No data available [11[2]

Workflow for Safe Handling of 4-Bromo-1-indanone
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Safe Handling Workflow for 4-Bromo-1-indanone
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Caption: Workflow for the safe handling of 4-Bromo-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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